Cas no 1261954-80-6 (3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid
• CAS No: 1261954-80-6
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319344
• CID: 2621574
• PubChem ID: 52984105
• Update Time: 2025-08-05

3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DIMETHYLPHENYL)-4-FLUOROBENZOIC ACID
• 6-Fluoro-2',4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319344
• 1261954-80-6
• DTXSID40680865
• 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid, 95%
• 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid

• MDL： MFCD18319344
• Inchi： 1S/C15H13FO2/c1-9-3-5-12(10(2)7-9)13-8-11(15(17)18)4-6-14(13)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： JBPSGXUKPOOUKZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid

Introduction to 3-(2,4-Dimethylphenyl)-4-fluorobenzoic Acid (CAS No. 1261954-80-6)

3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261954-80-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural framework, which includes a fluorine substituent and two methyl groups at the 2- and 4-positions of the phenyl ring. Such structural features contribute to its distinct chemical properties and potential biological activities, making it a subject of extensive interest for academic and industrial applications.

The molecular structure of 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid consists of a benzoic acid core substituted with a fluorine atom at the para position relative to one of the methyl groups. The presence of the fluorine atom is particularly noteworthy, as fluorine substitution in aromatic compounds often enhances metabolic stability and binding affinity to biological targets. This modification is a common strategy in drug design, aimed at improving pharmacokinetic profiles and therapeutic efficacy. The two methyl groups at the ortho and para positions further influence the electronic distribution and steric properties of the molecule, contributing to its reactivity and interaction with biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid. Studies have indicated that this compound may exhibit various biological activities, including anti-inflammatory, antioxidant, and potentially anticancer properties. The fluorine substituent is known to enhance lipophilicity and binding interactions with enzymes and receptors, which are critical factors in drug development. Furthermore, the dimethylphenyl group introduces steric hindrance that can modulate receptor binding specificity.

One of the most compelling areas of research involving 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid is its role as a lead compound in the development of novel therapeutic agents. Researchers have been investigating its interactions with key biological targets such as enzymes and receptors implicated in inflammatory diseases and cancer. Preliminary studies suggest that this compound may inhibit the activity of certain enzymes involved in pro-inflammatory pathways, thereby potentially reducing inflammation and related symptoms.

The structural motif of 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid also makes it a valuable scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within its framework, scientists can fine-tune its biological activity to achieve desired therapeutic effects. This flexibility underscores its importance as a starting point for drug discovery programs targeting multiple diseases.

Advances in computational chemistry have further enhanced the study of 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid by enabling researchers to predict its interactions with biological targets with high precision. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding sites on proteins relevant to human health. These computational approaches complement experimental studies by providing rapid and cost-effective screening of compounds for their pharmacological potential.

Moreover, the synthesis of 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid has been optimized to ensure high yield and purity, which are essential for both research and industrial applications. Modern synthetic methodologies have enabled chemists to produce this compound efficiently while maintaining strict quality control measures. This accessibility is crucial for advancing research projects that rely on this compound as a key intermediate or active ingredient.

The growing body of evidence supporting the therapeutic potential of 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid has prompted several pharmaceutical companies to explore its commercial viability. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models before potential human trials can be initiated. These studies are critical for understanding how this compound behaves in vivo and whether it can translate into effective treatments for human diseases.

Collaborative efforts between academic institutions and industry partners have accelerated progress in harnessing the potential of 3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid. Such partnerships facilitate knowledge exchange and resource sharing, which are essential for translating laboratory discoveries into clinical applications. The interdisciplinary nature of these collaborations underscores the importance of integrating expertise from chemistry, biology, pharmacology, and medicine to fully realize the therapeutic benefits of this compound.

In conclusion,3-(2,4-Dimethylphenyl)-4-fluorobenzoic acid (CAS No. 1261954-80-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer a foundation for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new insights into its biological activities,this compound is poised to play an increasingly significant role in advancing medical science.